Cas no 61633-18-9 (4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester)
61633-18-9 structure
Product Name:4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
CAS No:61633-18-9
MF:C14H26O8
MW:322.351445674896
CID:471995
PubChem ID:71393923
Update Time:2025-04-19
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
- methyl 3-[2-[2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy]ethoxy]propanoate
- 61633-18-9
- Dimethyl 4,7,10,13-tetraoxahexadecane-1,16-dioate
- DTXSID20815658
-
- Inchi: 1S/C14H26O8/c1-17-13(15)3-5-19-7-9-21-11-12-22-10-8-20-6-4-14(16)18-2/h3-12H2,1-2H3
- InChI Key: INVMPVBPAXMLOY-UHFFFAOYSA-N
- SMILES: O(CCOCCC(=O)OC)CCOCCOCCC(=O)OC
Computed Properties
- Exact Mass: 322.16278
- Monoisotopic Mass: 322.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 89.52
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
61633-18-9 (4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester) Related Products
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